Cas no 758678-23-8 ((R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester)

• Product Name: (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester
• CAS No: 758678-23-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 982085
• Update Time: 2025-06-12

(R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-(4-tolyl)propionicacidethylester
• ethyl (3R)-3-amino-3-(4-methylphenyl)propanoate
• (R)-3-AMINO-3-(4-TOLYL)PROPANOIC ACID ETHYL ESTER
• (R)-Ethyl 3-amino-3-(p-tolyl)propanoate
• (R)-3-(4-Methylphenyl)-3-aminopropionic acid ethyl ester
• (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)8-11(13)10-6-4-9(2)5-7-10/h4-7,11H,3,8,13H2,1-2H3/t11-/m1/s1
• InChI Key： JOQNRQTYBXMXQY-LLVKDONJSA-N
• SMILES： O(CC)C(C[C@H](C1C=CC(C)=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Topological Polar Surface Area: 52.3

Additional information on (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester

Introduction to (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester and its CAS No. 758678-23-8

The compound identified by the CAS number 758678-23-8 is a specialized organic molecule with the product name (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The (R)-configuration, indicated by the prefix (R), denotes the stereochemical orientation of the chiral center in the molecule, which is a critical factor in determining its biological activity and interactions.

In recent years, there has been a growing interest in chiral auxiliaries and ligands that can facilitate enantioselective synthesis. The ethyl ester group in this compound not only contributes to its solubility and stability but also opens up possibilities for further derivatization, making it a versatile building block in synthetic chemistry. The presence of both an amino group and a tolyl (methylphenyl) group introduces multiple reactive sites, enabling a wide range of chemical modifications and functionalizations.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester can serve as a key intermediate in the synthesis of more complex molecules, including those with therapeutic properties. Researchers have been exploring its use in creating novel pharmacophores that could target various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes that are involved in inflammatory responses and metabolic disorders.

The stereochemistry of the molecule plays a crucial role in its biological activity. Enantiomers, which are mirror-image isomers of each other, can exhibit vastly different pharmacological effects. The (R)-configuration of this compound ensures that it interacts with biological targets in a specific manner, potentially leading to higher efficacy and fewer side effects compared to its (S)-enantiomer. This specificity is particularly important in drug design, where precise molecular interactions are essential for therapeutic success.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By using molecular modeling techniques, scientists can simulate how (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester interacts with biological targets such as proteins and enzymes. These simulations have helped identify potential lead compounds for further optimization. Additionally, high-throughput screening methods have been employed to rapidly test the activity of this compound against various disease-related targets.

The synthesis of chiral compounds like (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester often requires sophisticated methodologies to achieve high enantiomeric purity. One common approach is asymmetric synthesis, which leverages chiral catalysts or auxiliaries to induce the desired stereochemical outcome. Recent developments in asymmetric catalysis have led to more efficient and environmentally friendly synthetic routes. For example, transition metal-catalyzed reactions have been successfully applied to construct complex chiral molecules with high selectivity.

The pharmaceutical industry has also been increasingly interested in natural product-inspired molecules due to their proven biological activity and safety profiles. Derivatives of amino acids, such as those derived from (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester, are particularly valuable in this context. These derivatives can mimic natural biomolecules and disrupt pathogenic processes without causing significant toxicity. Researchers are currently exploring their potential as antiviral agents, anticancer drugs, and anti-inflammatory compounds.

The role of stereochemistry in medicinal chemistry cannot be overstated. Many drugs on the market today are enantiomerically pure or contain a specific enantiomer as the active ingredient. The development of methods for producing enantiomerically enriched compounds has been a major focus of research over the past few decades. Techniques such as chiral resolution and kinetic resolution have enabled the production of high-purity enantiomers on an industrial scale.

In conclusion, (R)-3-Amino-3-(4-tolyl)propanoic acid ethyl ester (CAS No. 758678-23-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the (R)-configuration and functional groups like amino and tolyl moieties, make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research efforts are focused on harnessing its potential for creating new drugs that target various diseases with high efficacy and selectivity.